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Compound of Interest

Compound Name: Olivomycin A

Cat. No.: B1205136

Audience: Researchers, scientists, and drug development professionals.

Introduction

Olivomycin A is an aureolic acid antibiotic produced by Streptomyces olivoreticuli. It functions
as an antitumor agent by binding to GC-rich regions in the minor groove of DNA, which
subsequently inhibits DNA replication and transcription. This activity makes it a compound of
interest in cancer research. Accurate and consistent preparation of Olivomycin A stock
solutions is critical for obtaining reproducible results in downstream biological assays. These
notes provide a detailed protocol for the preparation, storage, and use of Olivomycin A stock
solutions.

Physicochemical and Biological Data

Proper preparation of a stock solution begins with understanding the fundamental properties of
the compound. Key quantitative data for Olivomycin A are summarized below.
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Property Value Source(s)
Molecular Formula CssHs4026 [1112]
Molecular Weight 1197.3 g/mol [1][2]
Appearance Yellow solid/crystals

Insoluble in water. Soluble in
Solubility ethanol, chloroform, and

DMSO.

Biological Activity

Induces apoptosis in renal

cancer cells at 50 nM - 1 uM.

Inhibits DNA methyltransferase  [3]
Dnmt3a with an ICso of 6 £ 1

MM,

Required Materials and Equipment

Materials:

Pipette tips

Equipment:

Vortex mixer

Olivomycin A powder

Analytical balance

Calibrated micropipettes

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile, conical-bottom polypropylene tubes (1.5 mL or 2.0 mL)

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat
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e -20°C or -80°C freezer

Safety Precautions

o Toxicity: Olivomycin A is classified as a poison by intraperitoneal and intravenous routes.
Handle with extreme care.

o Handling: Always handle Olivomycin A powder and its solutions inside a chemical fume
hood.

o Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat, safety
glasses, and chemical-resistant gloves, at all times.

» Waste Disposal: Dispose of all waste materials (tubes, tips, gloves) contaminated with
Olivomycin A according to your institution's hazardous waste disposal guidelines.

Experimental Protocol: Preparation of a 10 mM
Olivomycin A Stock Solution

This protocol describes the preparation of a 10 mM stock solution in DMSO. DMSO is a
common solvent for cell-based assays; however, the final concentration in culture media should
typically be kept below 0.5% to avoid solvent-induced cytotoxicity.

Step 1: Weighing the Compound
e Tare a sterile 1.5 mL microcentrifuge tube on an analytical balance.

o Carefully weigh a small amount of Olivomycin A powder (e.g., 1 mg) directly into the tared
tube. Record the exact weight.

o Note: Due to the compound's potency and cost, it is advisable to work with small
guantities.

Step 2: Calculating the Solvent Volume

» Use the following formula to calculate the volume of DMSO required to achieve a 10 mM
concentration:
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Volume (L) = [Mass (g) / Molecular Weight ( g/mol )] / Concentration (mol/L)
o Example Calculation for 1 mg of Olivomycin A:
= Mass =0.001 g
= Molecular Weight = 1197.3 g/mol
» Desired Concentration = 10 mM = 0.010 mol/L
Volume (L) =[0.001 g /1197.3 g/mol ] / 0.010 mol/L = 0.0000835 L Volume (uL) = 83.5 uL
Step 3: Dissolving the Compound

« Inside a chemical fume hood, add the calculated volume of anhydrous DMSO to the
microcentrifuge tube containing the Olivomycin A powder.

e Securely cap the tube.

» Vortex the solution for 1-2 minutes until the powder is completely dissolved. The solution
should be clear and yellow. Visually inspect to ensure no solid particles remain.

Step 4: Aliquoting and Storage

» To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the stock
solution into smaller, single-use volumes (e.g., 10 L) in sterile polypropylene tubes.

o Clearly label each aliquot with the compound name, concentration (10 mM), solvent
(DMSO), and preparation date.

o Store the aliquots at -20°C for short-term storage (weeks) or -80°C for long-term storage
(months). Protect from light.

Workflow Diagram
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Caption: Workflow for Olivomycin A stock solution preparation.

Application Notes: Use in Assays

e Preparing Working Solutions: To prepare a working solution, thaw a single aliquot of the 10
mM stock solution. Dilute it serially in the appropriate cell culture medium or assay buffer to
the desired final concentration immediately before use.

» Example Dilution (for a 100 nM working concentration):

o Perform a 1:100 dilution of the 10 mM stock into media (e.g., 1 pL stock + 99 uL media).
This creates an intermediate 100 uM solution.

o Perform a 1:1000 dilution of the 100 uM intermediate solution into your final assay volume
(e.g., 1 pL of 100 uM solution into 999 pL of media in a culture well). This yields a final
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concentration of 100 nM.

e Solvent Control: When conducting cell-based assays, it is crucial to include a vehicle control
group. This group should be treated with the same final concentration of DMSO as the
experimental groups to account for any effects of the solvent on the cells.

» Effective Concentrations: Olivomycin A has been shown to be effective at nanomolar to low
micromolar concentrations. For instance, it can suppress cancer cell migration at 100 nM
and induce apoptosis between 50 nM and 1 uM depending on the cell line. Optimization of
the final concentration for your specific assay and cell type is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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